Cas no 885270-74-6 (8-Bromo-2H-chromene-3-carboxylic acid)

• Product Name: 8-Bromo-2H-chromene-3-carboxylic acid
• CAS No: 885270-74-6
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• MDL: MFCD08234726
• CID: 710752
• PubChem ID: 53430959
• Update Time: 2025-08-05

8-Bromo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2H-chromene-3-carboxylic acid
• 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-
• SY351066
• EN300-330010
• 8-Bromo-2H-chromene-3-carboxylicacid
• 8-Bromo-2H-1-benzopyran-3-carboxylic acid
• MFCD08234726
• CS-0246457
• DTXSID70700282
• SCHEMBL7932429
• 885270-74-6

• MDL： MFCD08234726
• Inchi： 1S/C10H7BrO3/c11-8-3-1-2-6-4-7(10(12)13)5-14-9(6)8/h1-4H,5H2,(H,12,13)
• InChI Key： REMJHKGWSWFEBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C(=O)O)COC=21

Computed Properties

• Exact Mass: 253.958
• Monoisotopic Mass: 253.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53000
• LogP: 2.30950

Additional information on 8-Bromo-2H-chromene-3-carboxylic acid

Introduction to 8-Bromo-2H-chromene-3-carboxylic acid (CAS No. 885270-74-6)

8-Bromo-2H-chromene-3-carboxylic acid, a compound with the CAS number 885270-74-6, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its chromene core, which is substituted with a bromine atom at the 8-position and a carboxylic acid group at the 3-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The chromene scaffold, also known as benzopyran, is a common motif found in many natural products and synthetic compounds. It is known for its ability to participate in various chemical reactions and to exhibit diverse biological activities. The presence of the bromine substituent at the 8-position can significantly influence the reactivity and stability of the molecule, while the carboxylic acid group provides additional functional handles for further derivatization and conjugation with other molecules.

Recent studies have explored the potential of 8-Bromo-2H-chromene-3-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has highlighted its anti-inflammatory properties. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of new anti-inflammatory drugs. Additionally, preliminary studies have suggested that this compound may have antiproliferative effects on certain cancer cell lines, although more extensive research is needed to confirm these findings.

In the realm of materials science, 8-Bromo-2H-chromene-3-carboxylic acid has been investigated for its potential use in organic electronics. The chromene core can exhibit interesting optical and electronic properties, which can be fine-tuned by modifying the substituents. For example, the bromine atom can be replaced with other halogens or functional groups to alter the electronic structure and enhance specific properties such as photoluminescence or charge transport. This versatility makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of 8-Bromo-2H-chromene-3-carboxylic acid typically involves multi-step procedures that leverage well-established organic chemistry techniques. One common approach involves the condensation of a suitable aryl aldehyde with a β-keto ester or β-diketone, followed by cyclization to form the chromene ring. The bromination step can then be carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS). The final step involves hydrolysis of the ester or ketone to form the carboxylic acid group. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if needed.

In terms of safety and handling, 8-Bromo-2H-chromene-3-carboxylic acid should be managed with standard laboratory precautions due to its reactivity and potential health effects. It is advisable to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 8-Bromo-2H-chromene-3-carboxylic acid are promising. Ongoing research is focused on elucidating its detailed mechanism of action in biological systems and optimizing its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to yield significant advancements in both fundamental understanding and practical utility. As new derivatives and analogs are developed, it is likely that this compound will continue to play a crucial role in advancing various scientific fields.